BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Cyclohexyl
Methyl Ether (CAS 931-56-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexyl methyl ether

Cat. No.: B1265392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, spectroscopic data, synthesis, and safety information for Cyclohexyl Methyl Ether,
CAS number 931-56-6.

Chemical Identity and Physical Properties

Cyclohexyl methyl ether, also known as methoxycyclohexane, is a colorless liquid with a
characteristic ether-like odor.[1] It is primarily used as a solvent and as an intermediate in

organic synthesis.[2] The key identification and physical properties are summarized in the table
below.
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Property Value Source(s)

IUPAC Name methoxycyclohexane [2][3]
Cyclohexyl methyl ether, 1-

Synonyms Methoxycyclohexane, Methyl [1][3]
cyclohexyl ether

CAS Number 931-56-6 [3]

Molecular Formula C7H140 [3]

Molecular Weight 114.19 g/mol [2]

Melting Point -74 °C [4]

Boiling Point 135 °C [4]

Density 0.8756 g/cm3 ChemicalBook

Flash Point 21°C [5]

Refractive Index

1.4330-1.4370

ChemicalBook

Insoluble in water; soluble in

Solubility ] General Knowledge
organic solvents.
GHDIHPNJQVDFBL-

InChl Key [3]
UHFFFAOYSA-N

SMILES cociccececee: [2]

Spectroscopic Data

Detailed spectroscopic analyses are crucial for the identification and characterization of

Cyclohexyl Methyl Ether.

Mass Spectrometry

The electron ionization mass spectrum of Cyclohexyl Methyl Ether is available through the

NIST WebBook.[3] The fragmentation pattern is a key identifier for this compound in GC-MS

analysis.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed peak lists are not readily available in the public domain, 13C NMR spectra for
Cyclohexyl Methyl Ether are referenced in the PubChem database.[2] These spectra are
essential for confirming the carbon framework of the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the characteristic C-O-C ether linkage and the
saturated hydrocarbon stretches of the cyclohexyl ring.

Synthesis Protocol: Williamson Ether Synthesis

A common and effective method for the laboratory-scale synthesis of Cyclohexyl Methyl Ether
is the Williamson ether synthesis.[2] This reaction involves the nucleophilic substitution of a
halide by an alkoxide.

Experimental Protocol

Materials:

Cyclohexanol

Sodium hydride (NaH)

Methyl iodide (CHsl)

Anhydrous tetrahydrofuran (THF)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend
sodium hydride in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

o Slowly add cyclohexanol to the suspension. The reaction will generate hydrogen gas, so
adequate ventilation is necessary.

o Heat the mixture to reflux to ensure the complete formation of the sodium cyclohexoxide.
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e Cool the mixture and slowly add methyl iodide.
» Heat the reaction mixture to reflux for several hours to drive the SN2 reaction to completion.

 After the reaction is complete, cool the mixture and quench it by the slow addition of water to
destroy any unreacted sodium hydride.

o Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer with
brine, dry it over an anhydrous salt (e.g., MgSOa), and concentrate it under reduced
pressure.

e The crude product can be purified by distillation.

Synthesis Workflow Diagram
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Caption: Williamson Ether Synthesis of Cyclohexyl Methyl Ether.

Biological Activity and Signaling Pathways
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Based on available literature, Cyclohexyl Methyl Ether is not known to be involved in any
specific biological signaling pathways. Its primary relevance in the life sciences is as a synthetic
intermediate for the preparation of more complex, biologically active molecules.

Safety and Handling

Cyclohexyl Methyl Ether is a flammable liquid and vapor.[2] It should be handled in a well-
ventilated area, away from ignition sources. Standard personal protective equipment, including
safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, please
refer to the Material Safety Data Sheet (MSDS).

Hazard Statement GHS Classification

Highly Flammable liquid and vapor Flammable liquids (Category 2)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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